Cas no 1269527-75-4 ([5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid)
[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)aceticacid
- [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid
- 2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)acetic acid
-
- Inchi: 1S/C13H13NO4/c1-2-17-11-5-3-9(4-6-11)12-7-10(14-18-12)8-13(15)16/h3-7H,2,8H2,1H3,(H,15,16)
- InChI Key: VPKWTGDACZETEJ-UHFFFAOYSA-N
- SMILES: O1C(=CC(CC(=O)O)=N1)C1C=CC(=CC=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 276
- XLogP3: 1.9
- Topological Polar Surface Area: 72.6
[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492129-1g |
2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)aceticacid |
1269527-75-4 | 97% | 1g |
$485 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609055-1g |
2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)acetic acid |
1269527-75-4 | 97% | 1g |
¥3402.0 | 2023-04-03 |
[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid
Recent Advances in the Study of [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid (CAS: 1269527-75-4)
The compound [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid (CAS: 1269527-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isoxazole core and ethoxy-phenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.
Pharmacological investigations have revealed that [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Moreover, recent research has explored the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. This discovery opens new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.
Despite these promising results, challenges remain in the clinical translation of [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's drug-like properties while maintaining its therapeutic efficacy.
In conclusion, [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid (CAS: 1269527-75-4) represents a promising candidate for multiple therapeutic applications. Continued research efforts are essential to fully elucidate its mechanisms of action and to overcome the challenges associated with its development as a clinically viable drug. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the field of chemical biology and drug discovery.
1269527-75-4 ([5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)